Cas no 1806655-55-9 (Ethyl 4-(3-bromopropyl)-3-methoxybenzoate)
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(3-bromopropyl)-3-methoxybenzoate
-
- Inchi: 1S/C13H17BrO3/c1-3-17-13(15)11-7-6-10(5-4-8-14)12(9-11)16-2/h6-7,9H,3-5,8H2,1-2H3
- InChI Key: BIFCFWDIBSDSKO-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC(C(=O)OCC)=CC=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 233
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004873-250mg |
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate |
1806655-55-9 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015004873-500mg |
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate |
1806655-55-9 | 97% | 500mg |
855.75 USD | 2021-06-21 | |
| Alichem | A015004873-1g |
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate |
1806655-55-9 | 97% | 1g |
1,519.80 USD | 2021-06-21 |
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Ethyl 4-(3-bromopropyl)-3-methoxybenzoate
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate (CAS No. 1806655-55-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 4-(3-bromopropyl)-3-methoxybenzoate, identified by its CAS number 1806655-55-9, is a significant compound in the realm of pharmaceutical chemistry. This ester derivative of benzoic acid features a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a bromine substituent and a methoxy group on the aromatic ring, coupled with an ethyl ester at the carboxyl position, endows this compound with distinct chemical properties that are highly conducive to further functionalization.
The< strong>ethyl 4-(3-bromopropyl)-3-methoxybenzoate molecule serves as a crucial building block in the development of novel therapeutic agents. Its bifunctional nature allows for selective modifications at multiple sites, enabling chemists to tailor its pharmacological profile to target specific biological pathways. In recent years, there has been growing interest in this compound due to its potential applications in drug discovery, particularly in the design of small-molecule inhibitors and modulators.
One of the most compelling aspects of Ethyl 4-(3-bromopropyl)-3-methoxybenzoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are implicated in numerous diseases, including cancer. By leveraging the bromine atom for cross-coupling reactions and the methoxy group for further derivatization, researchers can construct complex scaffolds that disrupt kinase activity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, making them promising candidates for further development into anticancer therapies.
Moreover, the< strong>Ethyl 4-(3-bromopropyl)-3-methoxybenzoate intermediate has found utility in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors involved in various physiological processes. Modulating their activity has emerged as a key strategy in drug development. The structural features of Ethyl 4-(3-bromopropyl)-3-methoxybenzoate allow for the creation of ligands that can selectively bind to specific GPCRs, thereby influencing downstream signaling pathways. Recent research has highlighted its use in developing ligands for the δ-opioid receptor, which has implications for pain management and addiction research.
The versatility of Ethyl 4-(3-bromopropyl)-3-methoxybenzoate is further underscored by its application in neurodegenerative disease research. Compounds derived from this intermediate have shown promise in models of Alzheimer's disease and Parkinson's disease by targeting pathological protein aggregates and modulating neuronal survival pathways. The ability to fine-tune the pharmacophore through strategic functionalization makes it an indispensable tool for medicinal chemists working on neuroprotective agents.
In addition to its pharmaceutical applications, Ethyl 4-(3-bromopropyl)-3-methoxybenzoate has been explored in materials science. Its aromatic structure and reactive sites make it suitable for constructing organic semiconductors and liquid crystals. These materials are integral to advanced display technologies and electronic devices, where precise molecular architecture is essential for optimal performance. The compound's ability to undergo controlled polymerization and cross-linking reactions has opened new avenues for developing high-performance polymers with tailored properties.
The synthesis of Ethyl 4-(3-bromopropyl)-3-methoxybenzoate typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of methyl 4-methoxybenzoate followed by nucleophilic substitution with 1-bromopropane to introduce the propyl side chain. Subsequent esterification completes the molecular framework. Advances in synthetic methodologies have enabled more efficient and scalable production methods, ensuring a steady supply for research and industrial applications.
Quality control and analytical characterization are critical aspects when dealing with Ethyl 4-(3-bromopropyl)-3-methoxybenzoate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm purity and structural integrity. These analytical techniques provide detailed insights into the compound's chemical profile, ensuring consistency across batches and facilitating its use in sensitive biological assays.
The future prospects for Ethyl 4-(3-bromopropyl)-3-methoxybenzoate are promising, given its broad utility across multiple disciplines. As drug discovery efforts continue to evolve, this compound is likely to play an increasingly important role in developing next-generation therapeutics. Additionally, its potential applications in materials science suggest that it may also contribute to innovations beyond pharmaceuticals, driving advancements in nanotechnology and electronic materials.
In conclusion, Ethyl 4-(3-bromopropyl)-3-methoxybenzoate (CAS No.1806655-55-9) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features enable diverse applications, from kinase inhibition to neurodegenerative disease research and advanced material development. As synthetic methodologies continue to improve and our understanding of biological systems deepens, this intermediate will undoubtedly remain a cornerstone in scientific innovation.
1806655-55-9 (Ethyl 4-(3-bromopropyl)-3-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)